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Compound of Interest

Compound Name: Super-TDU 1-31

Cat. No.: B1574784 Get Quote

Abstract & Scientific Context
Super-TDU 1-31 is a potent, rationally designed peptide inhibitor targeting the YAP-TEAD

protein-protein interaction, a critical node in the Hippo signaling pathway. Dysregulation of the

Hippo pathway, leading to YAP (Yes-associated protein) nuclear accumulation and TEAD (TEA

domain family member) activation, is a hallmark of multiple malignancies, including gastric and

hepatocellular carcinomas.

Super-TDU 1-31 functions as a mimetic of VGLL4 (Vestigial-like family member 4). VGLL4 is a

natural antagonist of YAP that binds to TEADs via its Tondu (TDU) domains. By mimicking this

domain, Super-TDU 1-31 competitively binds to TEADs, displacing YAP and thereby

suppressing the transcription of oncogenic target genes such as CTGF, CYR61, and CDX2.

This protocol provides a standardized method for preparing high-integrity stock solutions of

Super-TDU 1-31 to ensure experimental reproducibility in in vitro and in vivo assays.

Mechanistic Visualization
The following diagram illustrates the competitive inhibition mechanism of Super-TDU 1-31
within the Hippo pathway.
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Figure 1: Mechanism of Action. Super-TDU 1-31 mimics VGLL4 to competitively bind TEADs,

preventing YAP-mediated oncogenic transcription.

Physicochemical Properties[1][2]
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Understanding the chemical nature of Super-TDU 1-31 is prerequisite to successful

solubilization. As a peptide, it is susceptible to degradation and aggregation if mishandled.

Property Specification Notes

Compound Name Super-TDU 1-31
Peptide fragment (residues 1-

31)

Molecular Weight ~3241.48 g/mol (Free Base)

Critical: Check your vial. Salt

forms (e.g., TFA) will have a

higher MW (approx. 3355.5

g/mol ).[1]

Formula C₁₄₁H₂₁₈N₄₀O₄₈ Based on free base.

Solubility (DMSO) ≥ 100 mg/mL (18.94 mM)
Recommended solvent for

stock preparation.

Solubility (Water) ~ 50 mg/mL (9.47 mM)
Lower stability; use for

immediate application only.

Solubility (PBS) ~ 25 mg/mL (4.73 mM)

pH dependent; risk of

precipitation at high

concentrations.

Appearance White to off-white solid Hygroscopic.

Storage (Powder) -20°C (3 years) Protect from moisture.[2]

Materials & Reagents
Super-TDU 1-31 Lyophilized Powder (Verify MW on CoA).

Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.9% (Sigma-Aldrich or equivalent).

Why DMSO? It prevents peptide aggregation and microbial growth, ensuring long-term

stability at -80°C.

Vortex Mixer.

Ultrasonic Bath (Sonicator).
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Precision Balance (if weighing bulk powder).

Amber Microcentrifuge Tubes (1.5 mL) or foil-wrapped tubes (to protect from light).

Preparation Protocol
Step 1: Molarity Calculation
Critical: Do not assume the weight on the label is the exact amount of peptide. Lyophilized

peptides often contain counterions (TFA, Acetate) and residual water.

Gross Weight: The total weight of the powder.

Net Peptide Content: The actual percentage of peptide (usually 70-80%).

Best Practice: If the vendor supplies a specific amount (e.g., "1 mg"), dissolve the entire

content of the vial to a known volume rather than attempting to weigh a small aliquot, which

introduces significant error.

Formula:

Example Calculation (for 10 mM Stock):

Mass: 1 mg[2][3][4][5]

MW (Free Base): 3241.48 g/mol [2]

Target Concentration: 10 mM (0.01 M)

Step 2: Solubilization Workflow
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Figure 2: Step-by-step solubilization workflow designed to minimize peptide loss and

degradation.
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Equilibration: Allow the lyophilized vial to warm to room temperature (RT) for 15-20 minutes

before opening. This prevents atmospheric moisture from condensing on the hygroscopic

peptide.

Centrifugation: Briefly centrifuge the vial (10,000 x g for 10 seconds) to ensure all powder is

at the bottom.

Solvent Addition: Add the calculated volume of high-grade DMSO.

Dissolution:

Vortex vigorously for 1 minute.

Sonication: If the solution is not perfectly clear, sonicate in a water bath for 2-5 minutes.

Peptides can form invisible aggregates; sonication ensures a true homogeneous solution.

Quality Control: Inspect the solution against a light source. It must be colorless and free of

particulates.

Step 3: Aliquoting and Storage
Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10-50 µL) to avoid

repeated freeze-thaw cycles. Freeze-thaw cycles can cause peptide precipitation and

hydrolysis.

Storage:

-80°C: Stable for 6 months (Recommended).

-20°C: Stable for 1 month.

4°C: Unstable; use immediately.

Usage Guidelines for In Vitro Assays
When using Super-TDU 1-31 in cell culture (e.g., Gastric Cancer cell lines MGC-803, HGC-

27):
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Dilution: Dilute the DMSO stock into the culture medium immediately prior to treatment.

Vehicle Control: Always include a vehicle control group containing the same percentage of

DMSO as the treatment group.

DMSO Limit: Ensure the final DMSO concentration in the well is < 0.5% (ideally < 0.1%) to

avoid solvent-induced cytotoxicity.[6]

Dilution Table (Example for 10 mM Stock):

Final Assay
Concentration

Dilution Factor
Preparation (in
Media)

Final DMSO %

10 µM 1:1000
1 µL Stock + 999 µL

Media
0.1%

50 µM 1:200
1 µL Stock + 199 µL

Media
0.5%

100 µM 1:100
1 µL Stock + 99 µL

Media
1.0% (Caution*)

*Note: 1.0% DMSO may be toxic to sensitive cell lines. Verify cell tolerance.

Troubleshooting
Issue Possible Cause Solution

Precipitation upon thawing Low solubility at low temp
Warm to 37°C and

vortex/sonicate until clear.

Precipitation in media "Crashing out" due to pH/Salts

Dilute stepwise: DMSO Stock

PBS/Buffer

Media. Or reduce final

concentration.

Loss of Activity Degradation / Freeze-Thaw

Use fresh aliquots. Ensure

storage was at -80°C. Check

expiration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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